Cas no 2580178-64-7 (2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid)

2-Amino-2-[3-(methoxycarbonyl)cyclobutyl]acetic acid is a cyclobutane-derived amino acid derivative featuring both an ester (methoxycarbonyl) and a carboxylic acid functional group. This compound serves as a versatile intermediate in organic synthesis and medicinal chemistry, particularly in the design of constrained peptidomimetics and bioactive molecules. The cyclobutyl ring imparts structural rigidity, potentially enhancing binding affinity and metabolic stability in drug development. The presence of orthogonal reactive groups (amine, ester, and carboxylic acid) allows for selective modifications, enabling diverse derivatization strategies. Its stereochemistry and functional group arrangement make it valuable for studying structure-activity relationships in pharmaceutical research. The compound is typically handled under controlled conditions due to its reactive moieties.
2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid structure
2580178-64-7 structure
Product Name:2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid
CAS No:2580178-64-7
MF:C8H13NO4
MW:187.193122625351
CID:5658495
PubChem ID:165886276
Update Time:2025-06-29

2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27728124
    • 2580178-64-7
    • 2-amino-2-[3-(methoxycarbonyl)cyclobutyl]acetic acid
    • 2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid
    • Inchi: 1S/C8H13NO4/c1-13-8(12)5-2-4(3-5)6(9)7(10)11/h4-6H,2-3,9H2,1H3,(H,10,11)
    • InChI Key: BXMNUAXCKBQHKL-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CC(C(C(=O)O)N)C1)=O

Computed Properties

  • Exact Mass: 187.08445790g/mol
  • Monoisotopic Mass: 187.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 89.6Ų

2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid Pricemore >>

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Additional information on 2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid

2-Amino-2-3-(Methoxycarbonyl)cyclobutylacetic Acid: A Promising Compound in Modern Pharmaceutical Research

2-Amino-2-3-(methoxycarbonyl)cyclobutylacetic acid (CAS No. 2580178-64-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its cyclic structure and functional groups, holds promise in various areas of medicinal chemistry, including drug discovery and development.

The chemical structure of 2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid is noteworthy for its cyclobutane ring, which imparts rigidity and conformational constraints to the molecule. The presence of an amino group and a methoxycarbonyl group further enhances its reactivity and functional versatility. These features make it an attractive candidate for the design of new drugs with improved pharmacological properties.

Recent studies have highlighted the potential of 2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects, making it a promising lead for the development of new anti-inflammatory drugs. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, has been particularly noteworthy.

In addition to its anti-inflammatory properties, 2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid has also shown potential in the treatment of neurodegenerative diseases. Studies conducted by researchers at the University of California have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of 2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In terms of synthetic chemistry, the preparation of 2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid involves several well-established synthetic routes. One common approach involves the reaction of cyclobutanecarboxylic acid with methanol to form the methoxycarbonyl derivative, followed by amino group introduction through amination reactions. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible to produce this compound for preclinical and clinical studies.

The potential applications of 2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in the development of advanced materials with unique mechanical and chemical properties. For example, its rigid cyclic structure makes it suitable for use in polymer synthesis, where it can impart enhanced mechanical strength and stability to the resulting materials.

In conclusion, 2-amino-2-3-(methoxycarbonyl)cyclobutylacetic acid (CAS No. 2580178-64-7) is a versatile compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery and development, particularly in areas such as anti-inflammatory therapy and neuroprotection. Ongoing research continues to uncover new possibilities for this promising compound, solidifying its position as a key player in modern scientific advancements.

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